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Compound of Interest

Compound Name: 2-Bromo-2'-chloroacetophenone

Cat. No.: B017061 Get Quote

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-2'-chloroacetophenone in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Chemical Profile and Hazards

2-Bromo-2'-chloroacetophenone (CAS No: 5000-66-8) is a corrosive liquid that is harmful if

swallowed and causes severe skin burns and eye damage.[1][2] It is also classified as a

lachrymator, meaning it can cause tearing, and may cause respiratory irritation.[1][2]

Hazard Classification Description

Acute Oral Toxicity Category 4[1]

Skin Corrosion/Irritation Category 1B[1][3]

Serious Eye Damage/Irritation Category 1[1][2]

Specific Target Organ Toxicity Category 3 (Respiratory system)[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure. The following equipment

should be used at all times when handling 2-Bromo-2'-chloroacetophenone.
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Protection Type Specific Equipment Standard/Notes

Eye and Face Protection
Chemical safety goggles and a

face shield.

Must comply with OSHA's 29

CFR 1910.133 or European

Standard EN166.[1] Safety

glasses alone are insufficient.

[4]

Hand Protection
Chemical-resistant gloves

(e.g., disposable nitrile gloves).

Provides adequate protection

against accidental contact with

small quantities.[4]

Body Protection

A lab coat and appropriate

protective clothing to prevent

skin exposure.[1]

Long pants and closed-toe

shoes are the minimum

requirement.[5]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Use if exposure limits are

exceeded or if irritation occurs.

[1] A type ABEK (EN14387)

respirator filter is

recommended.[6]

Operational Plan: Handling and Storage
All handling of 2-Bromo-2'-chloroacetophenone must occur within a certified chemical fume

hood to minimize inhalation exposure.[1][4] Ensure that eyewash stations and safety showers

are readily accessible.[1]

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work

area within the chemical fume hood by lining it with absorbent material to contain any

potential spills.

Dispensing: When transferring the chemical, do so carefully to avoid splashing. Use

appropriate tools for transfer, such as a chemical-resistant syringe or pipette.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC427890050&countryCode=US&language=en
https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://www.fishersci.com/store/msds?partNumber=AC427890050&countryCode=US&language=en
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.fishersci.com/store/msds?partNumber=AC427890050&countryCode=US&language=en
https://www.sigmaaldrich.com/CA/en/product/aldrich/594482
https://www.benchchem.com/product/b017061?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC427890050&countryCode=US&language=en
https://www.brandeis.edu/environmental-health-safety/safety/labs/lachrymators.html
https://www.fishersci.com/store/msds?partNumber=AC427890050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Use: During the experiment, keep the container with 2-Bromo-2'-
chloroacetophenone sealed when not in use. Avoid contact with incompatible materials

such as strong oxidizing agents and strong bases.[1]

Post-Experiment: After use, securely seal the chemical's container.

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the chemical. Wash hands and any exposed skin thoroughly after handling.[1]

Storage:

Store 2-Bromo-2'-chloroacetophenone in a designated corrosives area.[1] The container

should be kept tightly closed in a dry, cool, and well-ventilated place.[1] It is recommended to

keep the chemical refrigerated.[1][6]

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

Exposure Response:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids.[1][2] Seek immediate medical attention.[1][2]

Skin Contact: Immediately wash off with plenty of water for at least 15 minutes.[1][2] Remove

all contaminated clothing. Seek immediate medical attention.[1][2]

Inhalation: Move the person to fresh air.[2] If the person is not breathing, give artificial

respiration.[2] Seek immediate medical attention.[2]

Ingestion: Do NOT induce vomiting.[2] Call a physician or poison control center immediately.

[2]

Spill Response:

Evacuate: Evacuate personnel from the immediate area.[1]

Ventilate: Ensure the area is well-ventilated.
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Contain: Use an inert absorbent material to soak up the spill.[1]

Collect: Place the absorbed material into a suitable, closed container for disposal.[1]

Decontaminate: Clean the spill area thoroughly.

Disposal Plan
All waste containing 2-Bromo-2'-chloroacetophenone must be treated as hazardous waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all materials contaminated with 2-Bromo-2'-chloroacetophenone,

including absorbent materials from spills and used PPE, in a designated, labeled, and sealed

hazardous waste container.

Container Labeling: Clearly label the waste container with the chemical name and

associated hazards.

Storage of Waste: Store the waste container in a designated hazardous waste accumulation

area, away from incompatible materials.

Disposal: Dispose of the contents and the container at an approved waste disposal plant in

accordance with local, state, and federal regulations.[1] Do not dispose of it down the drain.

Workflow for Handling 2-Bromo-2'-
chloroacetophenone
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Caption: Workflow for the safe handling and disposal of 2-Bromo-2'-chloroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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